Cas no 1357301-51-9 (5-Chloro-2-methylquinazoline)

• Product Name: 5-Chloro-2-methylquinazoline
• CAS No: 1357301-51-9
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• CID: 4821701
• Update Time: 2025-10-28

5-Chloro-2-methylquinazoline Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methylquinazoline
• Quinazoline, 5-chloro-2-methyl-
• 5-Chloro-2-methylquinazoline

• Inchi： 1S/C9H7ClN2/c1-6-11-5-7-8(10)3-2-4-9(7)12-6/h2-5H,1H3
• InChI Key： UXEIQCJRAARPMP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C1=CN=C(C)N=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8

Additional information on 5-Chloro-2-methylquinazoline

Research Brief on 5-Chloro-2-methylquinazoline (CAS: 1357301-51-9): Recent Advances and Applications in Chemical Biology and Medicine

5-Chloro-2-methylquinazoline (CAS: 1357301-51-9) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. Quinazoline derivatives, including 5-Chloro-2-methylquinazoline, are known for their broad spectrum of biological activities, making them valuable scaffolds in drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 5-Chloro-2-methylquinazoline as a key intermediate in the synthesis of various pharmacologically active molecules. For instance, researchers have utilized this compound to develop novel kinase inhibitors targeting cancer-related pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Chloro-2-methylquinazoline exhibit potent inhibitory activity against epidermal growth factor receptor (EGFR) tyrosine kinase, a well-known target in non-small cell lung cancer (NSCLC) therapy. The study reported IC50 values in the nanomolar range, suggesting high efficacy.

In addition to its anticancer potential, 5-Chloro-2-methylquinazoline has also been explored for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of a series of 5-Chloro-2-methylquinazoline derivatives against multidrug-resistant bacterial strains. The results indicated that certain derivatives displayed significant activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) comparable to existing antibiotics. These findings underscore the compound's potential as a lead structure for developing new antimicrobial agents.

Another area of interest is the application of 5-Chloro-2-methylquinazoline in neurodegenerative disease research. A 2022 study in ACS Chemical Neuroscience investigated the neuroprotective effects of quinazoline derivatives in models of Alzheimer's disease. The researchers found that 5-Chloro-2-methylquinazoline-based compounds could modulate amyloid-beta aggregation and reduce oxidative stress in neuronal cells. These results suggest a promising avenue for further exploration in the treatment of neurodegenerative disorders.

The synthesis and optimization of 5-Chloro-2-methylquinazoline derivatives continue to be an active area of research. Recent advancements in green chemistry have enabled more efficient and environmentally friendly synthetic routes. For example, a 2023 study in Organic Process Research & Development reported a novel catalytic method for the chlorination of quinazoline derivatives, including 5-Chloro-2-methylquinazoline, using sustainable reagents. This method not only improved yield but also reduced hazardous waste generation.

In conclusion, 5-Chloro-2-methylquinazoline (CAS: 1357301-51-9) represents a versatile and pharmacologically relevant scaffold with applications spanning oncology, infectious diseases, and neuroscience. The latest research highlights its potential as a lead compound for drug development, supported by its diverse biological activities and the availability of efficient synthetic methods. Future studies should focus on further elucidating its mechanism of action and optimizing its pharmacokinetic properties to enhance therapeutic efficacy.